N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide

• IUPAC Name: N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C21H27N3O3/c1-14-12-16(25)18(22-24(14)15-10-8-7-9-11-15)19(26)23(5)17-13-21(4,27-6)20(17,2)3/h7-12,17H,13H2,1-6H3
• InChI Key: LXIIJVKSJZDGNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C(=NN1C2=CC=CC=C2)C(=O)N(C)C3CC(C3(C)C)(C)OC
• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol

Description

N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide: is a complex organic compound characterized by its unique structural features. This compound contains a cyclobutyl ring, a pyridazine ring, and various functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide involves multiple steps, starting from readily available precursors. The key steps typically include:

Formation of the Cyclobutyl Ring: This step involves the cyclization of appropriate precursors under specific conditions to form the cyclobutyl ring.

Introduction of the Methoxy Group: The methoxy group is introduced through a nucleophilic substitution reaction.

Formation of the Pyridazine Ring: This involves the condensation of appropriate precursors to form the pyridazine ring.

Coupling Reactions: The final step involves coupling the cyclobutyl and pyridazine rings through amide bond formation.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles or electrophiles in appropriate solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide has various applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects through:

Enzyme Inhibition: Binding to the active site of enzymes and inhibiting their activity.

Receptor Binding: Interacting with receptors to modulate their signaling pathways.

Pathway Modulation: Affecting various cellular pathways to exert its biological effects.

Comparison with Similar Compounds

N-(3-methoxy-2,2,3-trimethylcyclobutyl)-N,6-dimethyl-4-oxo-1-phenylpyridazine-3-carboxamide can be compared with other similar compounds, such as:

N-(3-methoxy-2,2,3-trimethylcyclobutyl)methanesulfonamide: Similar in structure but with different functional groups.

3-{2-[N’-(3-Methoxy-2,2,3-trimethylcyclobutyl)-N’'-methylcarbamimidamido]ethyl}-N,N-dimethylbenz: Contains similar cyclobutyl and methoxy groups but differs in other structural aspects.

3-methoxy-2,2,3-trimethylcyclobutan-1-amine: Shares the cyclobutyl and methoxy groups but lacks the pyridazine ring.